6-(7-Hydroxyheptyl)-1,4-dioxaspiro[4.4]nonane-7-carbaldehyde

• CAS RN: 56893-87-9
• Molecular Formula: C15H26O4
• Molecular Weight: 270.36 g/mol
• IUPAC Name: 9-(7-hydroxyheptyl)-1,4-dioxaspiro[4.4]nonane-8-carbaldehyde
• InChI: InChI=1S/C15H26O4/c16-9-5-3-1-2-4-6-14-13(12-17)7-8-15(14)18-10-11-19-15/h12-14,16H,1-11H2
• InChI Key: XCYJWKOGHKXWJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C(C1C=O)CCCCCCCO)OCCO2

Description

6-(7-Hydroxyheptyl)-1,4-dioxaspiro[4.4]nonane-7-carbaldehyde is a useful research compound. Its molecular formula is C15H26O4 and its molecular weight is 270.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of diisobutylaluminium hydride (53 g.) in dry benzene (145 ml.) was added, with rapid stirring, to a solution of 7-cyano-6-(7-hydroxyheptyl)-1,4-dioxaspiro[4,4]nonane (43.2 g.) in dry diethyl ether (432 ml.) at 10°-15° C. Stirring at ambient temperature was continued for 90 minutes and the mixture was added to 2 N aqueous acetic acid (1 liter) at a temperature lower than 15° C. The organic phase was separated and the aqueous layer was extracted with diethyl ether. The combined organic phases were washed with aqueous sodium bicarbonate, dried over sodium sulphate, the solvents removed in vacuo and the residue distilled under reduced pressure to give 7-formyl-6-(7-hydroxyheptyl)-1,4-dioxaspiro[4,4]nonane (25.3 g.), b.p. 164°-200° C.0.05 mm.Hg, νmax 1710 cm-1 , 2700 cm-1 (liquid film).